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Compound of Interest

Compound Name: Cyclofenil diphenol

Cat. No.: B1201950

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cyclofenil Diphenol

Cyclofenil is a synthetic, non-steroidal compound classified as a selective estrogen receptor
modulator (SERM).[1][2][3][4] With the chemical formula C23H2404 and a molar mass of
approximately 364.441 g-mol=1, it has historically been used in the treatment of menstrual
disturbances and anovulatory infertility stemming from hypothalamic—pituitary—gonadal axis
insufficiency.[1][2][4] As a SERM, cyclofenil exhibits a complex mechanism of action,
functioning as both an agonist and an antagonist of estrogen receptors (ERS) in a tissue-
specific manner.[1][2][4][5][6] This dual activity has made it a subject of interest in steroid
hormone signaling research.

Core Mechanism of Action in Steroid Hormone
Signaling
Cyclofenil diphenol's primary interaction is with estrogen receptors a (ERa) and (3 (ERP).[5]

Its function as a SERM is characterized by mixed agonist-antagonist activity, which is
dependent on the specific tissue and the complement of co-regulatory proteins present.[1][2][4]

[5]16]

In the context of the hypothalamic-pituitary-gonadal (HPG) axis, cyclofenil primarily exerts
antiestrogenic effects.[2][7][8] By blocking the negative feedback of endogenous estrogens on
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the hypothalamus and pituitary gland, it can lead to an increase in the secretion of
gonadotropins, namely luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[2][8]
This surge in gonadotropins can, in turn, stimulate follicular development and ovulation in the
ovaries.[4][8]

Beyond its direct receptor interaction, research suggests that cyclofenil can also act as an
allosteric modulator of nuclear hormone receptors.[1] Furthermore, like other bisphenol
compounds, its analogs have been shown to influence the expression of key genes involved in
the steroidogenesis pathway, such as the Steroidogenic Acute Regulatory (StAR) protein,
which is crucial for the transport of cholesterol into the mitochondria—the initial step in steroid
hormone synthesis.[7][9][10]
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In Vitro Steroidogenesis Assay Workflow

1. Culture H295R Cells

2. Plate Cells in Multi-Well Plates

3. Expose to Cyclofenil Analog
+ Stimulant (e.g., Forskolin)

4. Incubate for 48 hours

5. Collect Supernatant and Lyse Cells

6a. Hormone Quantification 6b. Gene Expression Analysis
(ELISA/ LC-MS/MS) (gRT-PCR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Buy Cyclofenil diphenol | 5189-40-2 [smolecule.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1201950?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201950?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s571193
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 2. Cyclofenil - Wikipedia [en.wikipedia.org]

e 3. medchemexpress.com [medchemexpress.com]

e 4. What is Cyclofenil used for? [synapse.patsnap.com]
e 5. mdpi.com [mdpi.com]

e 6. Fluorine-Substituted Cyclofenil Derivatives as Estrogen Receptor Ligands: Synthesis and
Structure-Affinity Relationship Study of Potential PET Agents for Imaging Estrogen
Receptors in Breast Cancer - PMC [pmc.ncbi.nim.nih.gov]

o 7.researchgate.net [researchgate.net]
e 8. What is the mechanism of Cyclofenil? [synapse.patsnap.com]

» 9. The effects of bisphenol A and its analogs on steroidogenesis in MA-10 Leydig cells and
KGN granulosa cells - PMC [pmc.ncbi.nim.nih.gov]

e 10. Knowledge Gap in Understanding the Steroidogenic Acute Regulatory Protein Regulation
in Steroidogenesis Following Exposure to Bisphenol A and Its Analogues - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Cyclofenil Diphenol in Steroid Hormone Signaling
Research: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201950#cyclofenil-diphenol-in-steroid-hormone-
signaling-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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